Cas no 24464-08-2 (Isoquinolinium,2-methyl-5-phenyl-, iodide (1:1))

• Product name: Isoquinolinium,2-methyl-5-phenyl-, iodide (1:1)
• CAS No: 24464-08-2
• MF: C₁₆H₁₄IN
• MW: 347.193536281586
• CID: 259631
• PubChem ID: 32389

Isoquinolinium,2-methyl-5-phenyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium,2-methyl-5-phenyl-, iodide (1:1)
• 2-methyl-5-phenylisoquinolin-2-ium,iodide
• 2-methyl-5-phenylisoquinolin-2-ium iodide
• DTXSID60947346
• ISOQUINOLINIUM, 2-METHYL-5-PHENYL-, IODIDE
• 2-Methyl-5-phenylisoquinolinium iodide
• 24464-08-2

• Inchi： InChI=1S/C16H14N.HI/c1-17-11-10-16-14(12-17)8-5-9-15(16)13-6-3-2-4-7-13;/h2-12H,1H3;1H/q+1;/p-1
• InChI Key： SLKDOGOCUYXNSD-UHFFFAOYSA-M
• SMILES： [I-].C[N+]1C=CC2C(C3C=CC=CC=3)=CC=CC=2C=1

Computed Properties

• Exact Mass: 332.9071
• Monoisotopic Mass: 347.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88